Cas no 2648919-54-2 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidopropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidopropanoic acid
• CAS No: 2648919-54-2
• MF: C₂₃H₂₃F₃N₂O₅
• MW: 464.434336900711
• CID: 6183670
• PubChem ID: 165580793
• Update Time: 2025-06-03

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidopropanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluoro-N-methylbutanamido]propanoic acid
• EN300-1528559
• 2648919-54-2

• Inchi： 1S/C23H23F3N2O5/c1-13(21(30)31)28(2)20(29)11-19(23(24,25)26)27-22(32)33-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,27,32)(H,30,31)/t13-,19?/m0/s1
• InChI Key： ZKLLZPZJBJMRNE-YTJLLHSVSA-N
• SMILES： FC(C(CC(N(C)[C@H](C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 464.15590632g/mol
• Monoisotopic Mass: 464.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidopropanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidopropanoic Acid (CAS No. 2648919-54-2)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidopropanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential therapeutic applications. This compound, identified by the CAS number 2648919-54-2, belongs to a class of molecules that exhibit promising characteristics for drug development, particularly in the realm of targeted therapies and enzyme inhibition.

The molecular structure of this compound is characterized by a chiral center at the (2S) position, which contributes to its stereochemical specificity. This feature is crucial in pharmaceuticals, as the biological activity of many drugs is highly dependent on their stereochemistry. The presence of a fluoren-9-yl methoxycarbonyl group in the molecule suggests potential interactions with biological targets, which may enhance its binding affinity and selectivity. Additionally, the incorporation of trifluoromethyl and methyl groups introduces fluorine atoms that can improve metabolic stability and pharmacokinetic properties.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal chemistry applications. Fluorine atoms are known to influence various physicochemical properties of molecules, including lipophilicity, solubility, and metabolic stability. The use of fluorinated derivatives has been extensively studied in the design of antiviral, anticancer, and anti-inflammatory agents. The compound in question may serve as a valuable building block for the synthesis of novel pharmacophores with enhanced biological activity.

The N-methylbutanamidopropanoic acid moiety in the molecular structure suggests potential applications in modulating enzymatic pathways. Amide functionalities are frequently found in bioactive molecules due to their ability to form hydrogen bonds and interact with biological targets. The combination of this moiety with other functional groups present in the compound may contribute to its potential role as an inhibitor or modulator of specific enzymes involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets. These computational studies can provide insights into the mechanisms of action and help in the rational design of more effective drug candidates. The unique structural features of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidopropanoic acid make it an attractive candidate for further investigation using these methodologies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic techniques such as asymmetric catalysis and protecting group strategies ensures the high yield and enantiopurity of the final product. These synthetic approaches are essential for producing pharmaceutical-grade compounds that meet stringent quality standards.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluoro-N-methylbutanamidopropanoic acid represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, including chiral centers, fluorinated groups, and amide functionalities, make it a versatile molecule with potential applications in various therapeutic areas. Continued research into this compound will likely yield valuable insights into its biological activity and mechanisms of action, paving the way for novel therapeutic interventions.